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Introduction

Peptide K is a novel 50-amino acid therapeutic peptide candidate. To facilitate preclinical and

clinical development, a robust and scalable method for producing high-purity Peptide K is

essential. This document outlines a comprehensive protocol for the recombinant expression of

Peptide K in Escherichia coli and its subsequent purification. The strategy employs an N-

terminal Hexahistidine (6xHis) tag coupled with a Tobacco Etch Virus (TEV) protease cleavage

site, allowing for efficient capture and subsequent tag removal to yield the native peptide. The

purification protocol involves a multi-step chromatographic process designed to achieve high

yield and >99% purity.

Principle of the Method

The workflow begins with the expression of a fusion protein (6xHis-TEV-Peptide K) in E. coli

BL21(DE3) cells. Expression is induced by Isopropyl β-D-1-thiogalactopyranoside (IPTG).

Following cell lysis, the His-tagged Peptide K is captured using Immobilized Metal Affinity

Chromatography (IMAC). The 6xHis tag is then proteolytically cleaved by TEV protease. A

subtractive IMAC step is subsequently used to remove the cleaved tag and the His-tagged TEV

protease. The final polishing step, Size-Exclusion Chromatography (SEC), separates the target
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peptide from any remaining impurities and aggregates, resulting in a highly pure and

homogenous product.

Experimental Workflow and Signaling Pathway
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Figure 1: Overall Workflow for Peptide K Production
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Caption: Workflow from gene to purified peptide.
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Figure 2: Hypothetical Signaling Pathway of Peptide K
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Caption: Peptide K as an agonist for a cell surface receptor.
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Quantitative Data Summary
The following table summarizes the expected results from a 1-liter E. coli culture.

Purification
Step

Total Protein
(mg)

Peptide K (mg) Yield (%) Purity (%)

Crude Lysate 2500 100 100 ~4

IMAC Elution 120 90 90 ~75

TEV Cleavage &

Reverse IMAC
95 85 85 ~90

Size-Exclusion

Chromatography
75 72 72 >99

Detailed Experimental Protocols
1. Expression of 6xHis-TEV-Peptide K

1.1 Transformation:

Thaw a 50 µL aliquot of chemically competent E. coli BL21(DE3) cells on ice.

Add 10 ng of the pET-28a(+)-Peptide K plasmid to the cells. Swirl gently to mix.

Incubate on ice for 30 minutes.

Heat-shock the cells at 42°C for 45 seconds.

Immediately return the cells to ice for 2 minutes.

Add 950 µL of sterile SOC medium and incubate at 37°C for 1 hour with shaking (220

rpm).

Plate 100 µL of the cell suspension onto an LB agar plate containing 50 µg/mL kanamycin.

Incubate overnight at 37°C.
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1.2 Expression:

Inoculate a single colony into 50 mL of LB medium with 50 µg/mL kanamycin. Grow

overnight at 37°C with shaking.

Inoculate 1 L of LB medium (with kanamycin) with the 50 mL overnight culture.

Grow at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

Cool the culture to 18°C and induce expression by adding IPTG to a final concentration of

0.5 mM.

Continue to incubate at 18°C for 16-18 hours with shaking.

2. Purification of Peptide K

2.1 Cell Harvesting and Lysis:

Harvest the cells by centrifugation at 6,000 x g for 15 minutes at 4°C.

Discard the supernatant and resuspend the cell pellet in 30 mL of ice-cold Lysis Buffer (50

mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM Imidazole).

Lyse the cells by sonication on ice (e.g., 10 cycles of 30 seconds ON, 30 seconds OFF).

Clarify the lysate by centrifugation at 20,000 x g for 30 minutes at 4°C. Collect the

supernatant.

2.2 Immobilized Metal Affinity Chromatography (IMAC):

Equilibrate a 5 mL Ni-NTA column with 5 column volumes (CV) of Lysis Buffer.

Load the clarified supernatant onto the column at a flow rate of 1 mL/min.

Wash the column with 10 CV of Wash Buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20

mM Imidazole).
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Elute the fusion protein with 5 CV of Elution Buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl,

250 mM Imidazole). Collect 1 mL fractions.

Analyze fractions by SDS-PAGE and pool those containing the protein of interest.

2.3 TEV Protease Cleavage and Reverse IMAC:

Buffer exchange the pooled fractions into TEV Cleavage Buffer (50 mM Tris-HCl pH 8.0,

150 mM NaCl, 0.5 mM EDTA) using a desalting column or dialysis.

Add His-tagged TEV protease at a 1:100 (protease:protein) mass ratio.

Incubate at 4°C for 16 hours.

To remove the cleaved 6xHis tag and the TEV protease, pass the cleavage reaction

mixture through a freshly equilibrated Ni-NTA column.

Collect the flow-through, which contains the untagged Peptide K.

2.4 Size-Exclusion Chromatography (SEC):

Concentrate the flow-through from the reverse IMAC step to approximately 2-3 mL using

an appropriate centrifugal filter device.

Equilibrate an SEC column (e.g., Superdex 75) with SEC Buffer (20 mM HEPES pH 7.4,

150 mM NaCl).

Load the concentrated sample onto the column.

Run the chromatography at a flow rate appropriate for the column and collect fractions.

Analyze fractions by SDS-PAGE, pool the purest fractions containing monomeric Peptide
K, and store at -80°C.

To cite this document: BenchChem. [Application Notes: Recombinant Expression and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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